Cas no 54849-38-6 (Tris(6-methylheptyl) 2,2',2''-((Methylstannanetriyl)tris(sulfanediyl))triacetate)

• Product Name: Tris(6-methylheptyl) 2,2',2''-((Methylstannanetriyl)tris(sulfanediyl))triacetate
• CAS No: 54849-38-6
• MF: C₃₁H₆₀O₆S₃Sn
• MW: 743.709506034851
• CID: 56655
• PubChem ID: 22833337
• Update Time: 2025-05-20

Tris(6-methylheptyl) 2,2',2''-((Methylstannanetriyl)tris(sulfanediyl))triacetate Chemical and Physical Properties

Names and Identifiers

• Triisooctyl 2,2',2''-[(methylstannylidyne)tris(thio)]triacetate
• 6-methylheptyl 2-[methyl-bis[[2-(6-methylheptoxy)-2-oxoethyl]sulfanyl]stannyl]sulfanylacetate
• Acetic acid, 2,2',2''-[(methylstannylidyne)tris(thio)]tris-, triisooctyl ester
• AG-F-91337
• CTK1G8731
• Methyltin-tris(isooctylmercaptoacetate)
• CCRIS 6070
• Methyltin tris(isooctyl thioglycolate)
• Stannane methyltris((carboxymethyl)thio)tris isooctyl ester
• DTXSID40881198
• MONOMETHYLTIN TRIS(ISOOCTYL MERCAPTOACETATE)
• UNII-RQP1D1LV9A
• Acetic acid, 2,2',2''-((methylstannylidyne)tris(thio))tris-, 1,1',1''-triisooctyl ester
• MONOMETHYLTIN TRIS(ISOOCTYLMERCAPTOACETATE)
• Q27288253
• RQP1D1LV9A
• Methyltin S,S',S''-tris(isooctyl mercaptoacetate)
• 54849-38-6
• 6-Methylheptyl 4,14-dimethyl-4-({2-[(6-methylheptyl)oxy]-2-oxoethyl}sulfanyl)-7-oxo-8-oxa-3,5-dithia-4-stannapentadecan-1-oate
• ACETIC ACID, 2,2',2''-((METHYLSTANNYLIDYNE)TRIS(THIO))TRIS- , TRIISOOCTYL ESTER
• NS00059345
• tris(6-methylheptyl) 2,2',2''-((methylstannanetriyl)tris(sulfanediyl))triacetate
• HSDB 6101
• ACETIC ACID, 2,2',2''-((METHYLSTANNYLIDYNE)TRIS(THIO))TRIS- , 1,1',1''-TRIISOOCTYL ESTER
• TRIISOOCTYL 2,2',2''- ((METHYLSTANNYLIDYNE)TRIS(THIO))TRIACETATE
• Acetic acid, 2,2',2''-((methylstannylidyne)tris(thio))tris-, triisooctyl ester
• EINECS 259-374-0
• MONOMETHYLTIN TRIS(ISOOCTYL MERCAPTOACETATE) [HSDB]
• Stannane, tris(((isooctylthio)acetyl)oxy)methyl-
• Methyltin tris(isooctyl mercaptoacetate)
• Triisooctyl 2,2',2''-((methylstannylidyne)tris(thio))triacetate
• Monomethyltin tris(isooctyl thioglycolate)
• Tris(6-methylheptyl) 2,2',2''-((Methylstannanetriyl)tris(sulfanediyl))triacetate

• Inchi： 1S/3C10H20O2S.CH3.Sn/c3*1-9(2)6-4-3-5-7-12-10(11)8-13;;/h3*9,13H,3-8H2,1-2H3;1H3;/q;;;;+3/p-3
• InChI Key： NIXLJQORAUOBAU-UHFFFAOYSA-K
• SMILES： [Sn](C)(SCC(=O)OCCCCCC(C)C)(SCC(=O)OCCCCCC(C)C)SCC(=O)OCCCCCC(C)C

Computed Properties

• Exact Mass: 744.25700
• Monoisotopic Mass: 744.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 30
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 155A^2

Experimental Properties

• Boiling Point: 657°C at 760 mmHg
• Flash Point: 351.1°C
• PSA: 154.80000
• LogP: 9.03350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on Tris(6-methylheptyl) 2,2',2''-((Methylstannanetriyl)tris(sulfanediyl))triacetate

Comprehensive Overview of Tris(6-methylheptyl) 2,2',2''-((Methylstannanetriyl)tris(sulfanediyl))triacetate (CAS No. 54849-38-6)

Tris(6-methylheptyl) 2,2',2''-((Methylstannanetriyl)tris(sulfanediyl))triacetate (CAS No. 54849-38-6) is a highly specialized organotin compound with a unique molecular structure. This compound features a central methylstannanetriyl core linked to three sulfanediyl groups, each further connected to a 6-methylheptyl acetate moiety. Its complex architecture makes it a subject of interest in advanced material science and industrial applications, particularly in polymer stabilization and catalytic processes.

The growing demand for high-performance additives in the plastics industry has brought attention to compounds like Tris(6-methylheptyl) 2,2',2''-((Methylstannanetriyl)tris(sulfanediyl))triacetate. Researchers are exploring its potential as a thermal stabilizer for PVC and other polymers, where it may outperform traditional alternatives. Its ability to scavenge free radicals and inhibit degradation under high temperatures aligns with the industry's push toward sustainable material solutions.

In the context of green chemistry, this compound's structure offers opportunities for molecular optimization. The 6-methylheptyl chains provide steric hindrance, potentially reducing environmental persistence while maintaining efficacy. This balance between performance and eco-friendliness addresses current market demands for safer chemical alternatives without compromising functionality.

Analytical characterization of CAS No. 54849-38-6 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. The compound's methylstannanetriyl center creates distinctive spectroscopic signatures that facilitate quality control in manufacturing. These analytical challenges resonate with the broader scientific community's interest in structure-property relationships of organometallic compounds.

The synthesis of Tris(6-methylheptyl) 2,2',2''-((Methylstannanetriyl)tris(sulfanediyl))triacetate presents interesting process chemistry considerations. Optimizing the reaction conditions for the introduction of the sulfanediyl bridges requires careful control of stoichiometry and temperature. These process parameters are crucial for achieving high yields and purity, topics frequently searched by process chemists and scale-up specialists.

From a commercial perspective, the compound's applications extend to specialty lubricants and surface modification agents. The combination of the organotin center with long alkyl chains creates molecules with unique interfacial properties. This has sparked interest in its potential for advanced coating formulations, particularly in industries requiring high-temperature performance materials.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 54849-38-6, particularly in electronic materials applications. The compound's ability to modify surface energies makes it potentially valuable in semiconductor processing and display technologies. These emerging applications align with current technological trends toward miniaturization and high-performance electronics.

Safety assessments of Tris(6-methylheptyl) 2,2',2''-((Methylstannanetriyl)tris(sulfanediyl))triacetate follow standard chemical hazard evaluation protocols. While not classified as hazardous under normal handling conditions, proper laboratory practices should be observed. This reflects the broader industry focus on responsible chemical management and workplace safety standards.

The compound's stability profile makes it suitable for long-term storage applications, an important consideration for industrial users. Its resistance to hydrolysis and oxidation under ambient conditions addresses common material shelf-life concerns. These practical aspects are frequently searched by formulation chemists and supply chain managers.

Future research directions for CAS No. 54849-38-6 may explore its potential in energy storage systems and catalytic conversions. The redox-active nature of the tin-sulfur centers suggests possible applications in battery technologies or electrocatalysis. These potential uses connect with global interests in renewable energy solutions and carbon-neutral processes.

In summary, Tris(6-methylheptyl) 2,2',2''-((Methylstannanetriyl)tris(sulfanediyl))triacetate represents a sophisticated chemical entity with diverse potential across multiple technological domains. Its unique combination of structural features and performance characteristics positions it as a compound of continuing scientific and industrial interest, particularly in fields prioritizing material innovation and sustainable chemistry.